5-Nitroguaiacol (Sodium Salt): A Technical Guide to its Chemical Properties, Structure, and Applications
5-Nitroguaiacol (Sodium Salt): A Technical Guide to its Chemical Properties, Structure, and Applications
For Researchers, Scientists, and Drug Development Professionals
Introduction
Sodium 5-nitroguaiacolate, a derivative of guaiacol (B22219), is a synthetic aromatic compound with significant applications in agriculture as a potent plant growth regulator. It is a component of the commercial product Atonik, often used in combination with other nitrophenols to enhance crop yield and quality.[1][2] This technical guide provides an in-depth overview of the chemical properties, structure, synthesis, and known mechanisms of action of sodium 5-nitroguaiacolate, tailored for a scientific audience.
Chemical Structure and Identification
The chemical structure of 5-Nitroguaiacol sodium salt consists of a guaiacol (2-methoxyphenol) core with a nitro group (-NO₂) substituted at the 5-position of the benzene (B151609) ring. The phenolic hydroxyl group is deprotonated to form the sodium salt, which enhances its water solubility.[3]
Figure 1: Chemical Structure of 5-Nitroguaiacol Sodium Salt
Physicochemical Properties
The physicochemical properties of 5-Nitroguaiacol sodium salt are summarized in the table below. It typically appears as a red crystalline solid and is soluble in water and polar organic solvents.[4][5]
| Property | Value | Reference(s) |
| IUPAC Name | sodium 2-methoxy-5-nitrophenolate | [3] |
| Synonyms | 5-Nitroguaiacol sodium salt, Sodium 5-nitroguaiacolate, Atonik | [4][6] |
| CAS Number | 67233-85-6 | [7] |
| Molecular Formula | C₇H₆NNaO₄ | [7] |
| Molecular Weight | 191.12 g/mol | [7] |
| Appearance | Red crystalline solid | [5] |
| Melting Point | 105-106 °C | [8] |
| Solubility | Soluble in water, methanol, ethanol (B145695), and acetone. Sparingly soluble in DMSO. | [4][8] |
| UV-Vis Absorption (λmax) | Neutral solution: 210 nm, 241 nm, 342 nm. Acidic solution: 210 nm. Basic solution: 227 nm. | [3] |
Spectroscopic Data (Predicted)
| Spectroscopic Method | Expected Characteristic Peaks |
| ¹H NMR | - Aromatic protons (3H): Signals expected in the range of 6.5-8.0 ppm, showing splitting patterns corresponding to their positions on the substituted benzene ring.- Methoxy protons (3H): A sharp singlet is expected around 3.8-4.0 ppm. |
| ¹³C NMR | - Aromatic carbons (6C): Signals expected in the range of 100-160 ppm. The carbons attached to the oxygen and nitro groups will be significantly shifted.- Methoxy carbon (1C): A signal is expected around 55-60 ppm. |
| FT-IR (cm⁻¹) | - Aromatic C-H stretch: ~3000-3100 cm⁻¹- Aliphatic C-H stretch (methoxy): ~2850-2960 cm⁻¹- Aromatic C=C stretch: ~1450-1600 cm⁻¹- NO₂ asymmetric stretch: ~1500-1550 cm⁻¹- NO₂ symmetric stretch: ~1330-1370 cm⁻¹- C-O-C stretch (ether): ~1200-1275 cm⁻¹ (asymmetric) and ~1000-1075 cm⁻¹ (symmetric)- C-O stretch (phenoxide): ~1260-1380 cm⁻¹ |
Experimental Protocols
Synthesis of 5-Nitroguaiacol Sodium Salt
The synthesis of 5-Nitroguaiacol sodium salt is typically achieved through a multi-step process starting from guaiacol.[8][9] The following is a representative experimental protocol based on literature descriptions.
Figure 2: Synthesis Workflow for 5-Nitroguaiacol Sodium Salt
Methodology:
-
Acylation of Guaiacol: Guaiacol is reacted with an acylating agent, such as acetic anhydride, in the presence of a catalyst. This step protects the hydroxyl group and directs the subsequent nitration.[9]
-
Nitration: The resulting acetylguaiacol is subjected to nitration using a nitrating agent, typically a mixture of nitric acid and sulfuric acid, under controlled temperature conditions to selectively introduce a nitro group at the 5-position.[9]
-
Hydrolysis: The acetyl group is removed by hydrolysis under acidic or basic conditions to yield 5-Nitroguaiacol.[9]
-
Salt Formation: 5-Nitroguaiacol is neutralized with a stoichiometric amount of sodium hydroxide (B78521) in a suitable solvent, such as ethanol or water, to form the sodium salt.[9]
-
Purification: The crude sodium 5-nitroguaiacolate is purified by recrystallization from an appropriate solvent to obtain a product of high purity.
Bioassay for Plant Growth Regulator Activity
To evaluate the efficacy of 5-Nitroguaiacol sodium salt as a plant growth regulator, a standard seed germination and seedling growth bioassay can be performed.
Methodology:
-
Preparation of Test Solutions: A series of concentrations of 5-Nitroguaiacol sodium salt (e.g., 1, 5, 10, 20 ppm) are prepared in distilled water. A control group with only distilled water is also included.
-
Seed Sterilization and Plating: Seeds of a model plant (e.g., Arabidopsis thaliana, lettuce, or radish) are surface-sterilized and placed on sterile filter paper in petri dishes.
-
Treatment Application: A fixed volume of each test solution or control is added to the respective petri dishes.
-
Incubation: The petri dishes are incubated in a controlled environment (e.g., 25°C, 16h light/8h dark photoperiod).
-
Data Collection: After a defined period (e.g., 7-10 days), parameters such as germination percentage, root length, shoot length, and seedling fresh weight are measured.
-
Statistical Analysis: The data are statistically analyzed (e.g., using ANOVA) to determine the significant effects of different concentrations of 5-Nitroguaiacol sodium salt on plant growth.
Mechanism of Action in Plants
Sodium 5-nitroguaiacolate is absorbed by the plant and is believed to exert its growth-promoting effects by modulating various physiological and biochemical processes.[3][10] The proposed mechanism involves the regulation of endogenous plant hormones, enhancement of nutrient uptake, and mitigation of abiotic stress.
One of the key aspects of its action is likely related to nitric oxide (NO) signaling, as nitrophenols can be metabolized to release NO.[11][12] NO is a crucial signaling molecule in plants, involved in a wide range of responses, including growth, development, and stress adaptation.[11]
Figure 3: Proposed Signaling Pathway of 5-Nitroguaiacol Sodium Salt in Plants
The application of sodium 5-nitroguaiacolate can lead to an increase in the levels of endogenous growth-promoting hormones like auxins and cytokinins, while potentially decreasing the levels of stress-related hormones like abscisic acid.[1] This hormonal balance promotes cell division and elongation. Furthermore, it has been shown to enhance the activity of enzymes involved in nutrient metabolism, leading to better uptake and utilization of essential elements.[13] By stimulating the antioxidant defense system, it helps plants to cope with oxidative stress caused by various environmental adversities.[13]
Conclusion
Sodium 5-nitroguaiacolate is a well-established synthetic plant growth regulator with a multifaceted mode of action. Its chemical properties, particularly its water solubility, make it suitable for agricultural applications. The synthesis from guaiacol is a feasible process, and its biological activity can be reliably assessed through standard bioassays. Further research into the precise molecular targets and signaling cascades activated by this compound will provide a deeper understanding of its mechanism and may lead to the development of more effective and targeted agricultural products. This technical guide provides a solid foundation of the core chemical and biological aspects of sodium 5-nitroguaiacolate for researchers and professionals in the field.
References
- 1. 5-Nitroguaiacol Sodium Salt [agriplantgrowth.com]
- 2. Biological mode of action of a nitrophenolates-based biostimulant: case study - PMC [pmc.ncbi.nlm.nih.gov]
- 3. Sodium 5-nitroguaiacolate [sitem.herts.ac.uk]
- 4. lookchem.com [lookchem.com]
- 5. 5-Nitroguaiacol Sodium Salt - Natural Micron Pharm Tech [nmpharmtech.com]
- 6. 5-Nitroguaiacol sodium | CAS 67233-85-6 | LGC Standards [lgcstandards.com]
- 7. 5-Nitroguaiacol (sodium) | C7H7NNaO4 | CID 67644880 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 8. Page loading... [wap.guidechem.com]
- 9. bloomtechz.com [bloomtechz.com]
- 10. downloads.regulations.gov [downloads.regulations.gov]
- 11. Nitric Oxide Acts as a Key Signaling Molecule in Plant Development under Stressful Conditions - PMC [pmc.ncbi.nlm.nih.gov]
- 12. Role of Signaling Molecules Sodium Nitroprusside and Arginine in Alleviating Salt-Induced Oxidative Stress in Wheat - PMC [pmc.ncbi.nlm.nih.gov]
- 13. cotton.org [cotton.org]
